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Compound of Interest

Compound Name: Batefenterol

Cat. No.: B1667760

For Researchers, Scientists, and Drug Development Professionals

Introduction

Batefenterol (also known as GSK961081) is a novel bifunctional molecule that exhibits
properties of both a muscarinic receptor antagonist and a 32-adrenoceptor agonist (MABA).[1]
[2][3] It is a subject of research for respiratory conditions like Chronic Obstructive Pulmonary
Disease (COPD).[4] As a single molecule, Batefenterol targets M2 and M3 muscarinic
receptors and activates the 32-adrenoceptor, providing a dual mechanism for bronchodilation.

[1]

Accurate and consistent preparation of Batefenterol stock solutions is critical for obtaining
reproducible results in cell-based assays. This document provides a detailed protocol for the
preparation, storage, and use of Batefenterol solutions in a cell culture setting.

Batefenterol Properties

A summary of the key physicochemical and biological properties of Batefenterol is provided
below.
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Property Value Source
Molecular Formula Ca0H42CINsO7

Molecular Weight 740.2 g/mol

CAS Number 743461-65-6

] ) Muscarinic Antagonist & [32-
Mechanism of Action _
Adrenoceptor Agonist

hM2: 1.4 nMhM3: 1.3 nMh2-

Binding Affinity (Ki) AR: 3.7 M
:3.7n

hB2z-AR (CAMP stimulation):

Functional Activity (ECso)
0.29 nM

DMSO: 100 mg/mL (135
Solubility (Reported) mM)DMSO: 0.5 mg/mLDMF: 1
mg/mL

Note: The reported solubility in DMSO varies between suppliers. It is recommended to prepare
a standard 10 mM stock solution, which is well within the higher reported solubility limit.

Protocol: Preparation of 10 mM Batefenterol Stock
Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO), a common solvent for cell culture experiments.

Materials and Equipment

« Batefenterol powder
e Anhydrous Dimethyl Sulfoxide (DMSO)
e Analytical balance

e Chemical fume hood
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Sterile microcentrifuge tubes or amber glass vials

Pipettes and sterile, filtered pipette tips

Vortex mixer

Personal Protective Equipment (PPE): lab coat, gloves, safety glasses

Step-by-Step Procedure

o Calculation: Determine the required mass of Batefenterol and volume of DMSO. To prepare
a 10 mM stock solution, use the following formula:

o Mass (mg) = Desired Volume (mL) x 10 mM x 740.2 g/mol x (1 mg /1000 pg) x (L L/
1000 mL)

o Example for 1 mL of 10 mM stock: Mass = 1 mL x 10 mmol/L x 740.2 mg/mmol x (1 L/
1000 mL) = 7.402 mg

e Weighing: Under a chemical fume hood, carefully weigh the calculated amount of
Batefenterol powder using an analytical balance.

» Dissolution: Add the weighed Batefenterol powder to a sterile vial. Using a calibrated
pipette, add the calculated volume of anhydrous DMSO.

o For the example above, add 1 mL of anhydrous DMSO to 7.402 mg of Batefenterol.

» Solubilization: Tightly cap the vial and vortex thoroughly until the powder is completely
dissolved. If dissolution is slow, gentle warming in a 37°C water bath or brief sonication can
be applied. Ensure the solution is clear and free of any visible particulates before
proceeding.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles which can degrade the
compound, dispense the stock solution into smaller, single-use aliquots in sterile, tightly
sealed tubes. Store the aliquots at -20°C for long-term stability. Batefenterol is stable for at
least 4 years when stored properly at -20°C.
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Protocol: Preparation of Working Solutions for Cell
Culture

Working solutions are prepared by diluting the high-concentration stock solution into a

complete cell culture medium.

Procedure

Thaw Stock Solution: Remove one aliquot of the 10 mM Batefenterol stock solution from the
-20°C freezer and allow it to thaw completely at room temperature. Vortex briefly to ensure
homogeneity.

Dilution: Perform serial dilutions in pre-warmed (37°C) complete cell culture medium to
achieve the desired final concentrations for your experiment.

o Crucial Note: The final concentration of DMSO in the cell culture medium should be kept to
a minimum, typically below 0.1%, to prevent solvent-induced cytotoxicity or other off-target
effects.

Mixing: When adding the DMSO stock to the aqueous culture medium, add the stock
solution dropwise while gently swirling the medium. This helps prevent the compound from
precipitating out of the solution.

Application: Add the final working solutions to your cell cultures immediately after
preparation.

Example Dilution Calculation

To prepare 1 mL of a 10 uM working solution from a 10 mM stock:

Use the formula; C1V1 = C2V2
(10,000 pM) x V1 = (10 uM) x (1000 pL)
V1= (10 x 1000) / 10,000 = 1 pL

Add 1 pL of the 10 mM stock solution to 999 uL of cell culture medium. The final DMSO
concentration will be 0.1%.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1667760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Experimental Workflow and Signaling Pathway

The following diagrams illustrate the experimental workflow for preparing and using
Batefenterol and its dual-action signaling pathway.
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Caption: Experimental workflow for Batefenterol solution preparation.

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1667760?utm_src=pdf-body
https://www.benchchem.com/product/b1667760?utm_src=pdf-body-img
https://www.benchchem.com/product/b1667760?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Cell Membrane

Batefenterol

Activates

[32-Adrenergic Muscarinic
Receptor Receptor (M3)

|
|
Gs Protein
1
|
Adenylyl Cyclase ﬁ
I
|

Cellular Response
(e.g., Contraction)

Cellular Response
(e.g., Relaxation)

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1667760?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667760?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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